3-methoxy-N-(2-(3-(piperazin-1-ylmethyl)imidazo[2,1-b]thiazol-6-yl)phenyl)benzamide

• IUPAC Name: 3-methoxy-N-[2-[3-(piperazin-1-ylmethyl)imidazo[2,1-b][1,3]thiazol-6-yl]phenyl]benzamide
• InChI: InChI=1S/C24H25N5O2S/c1-31-19-6-4-5-17(13-19)23(30)26-21-8-3-2-7-20(21)22-15-29-18(16-32-24(29)27-22)14-28-11-9-25-10-12-28/h2-8,13,15-16,25H,9-12,14H2,1H3,(H,26,30)
• InChI Key: FXNUSBGUIMZVRS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)NC2=CC=CC=C2C3=CN4C(=CSC4=N3)CN5CCNCC5
• Molecular Formula: C24H25N5O2S
• DSSTOX Substance ID: DTXSID40649412
• Molecular Weight: 447.6 g/mol
• CAS RN: 925437-59-8

Description

“3-methoxy-N-(2-(3-(piperazin-1-ylmethyl)imidazo[2,1-b]thiazol-6-yl)phenyl)benzamide” is a chemical compound with the molecular formula C24H25N5O2S and a molecular weight of 447.55. It is intended for research use only.

Molecular Structure Analysis

The molecular structure of this compound includes a benzamide group attached to a methoxy group and an imidazo[2,1-b]thiazol group, which is further attached to a phenyl group via a nitrogen atom. The imidazo[2,1-b]thiazol group is also attached to a piperazine ring.

Scientific Research Applications

Pharmacological Research: Dopamine D4 Receptor Ligand

. This makes it a valuable tool in pharmacological research to study the role of this receptor in various neurological and psychiatric conditions, such as schizophrenia and bipolar disorder. By understanding the interaction between the compound and the D4 receptor, researchers can develop new therapeutic strategies targeting this pathway.

Biochemical Studies: Enzyme Inhibition

In biochemistry, the compound’s structure allows it to act as an inhibitor for certain enzymes. .

Chemical Synthesis: Intermediate for Novel Compounds

The compound serves as an intermediate in the synthesis of a wide range of novel compounds. .

Biological Potential: Anti-inflammatory and Analgesic Activities

Some derivatives of this compound have shown promising anti-inflammatory and analgesic activities. .

Molecular Docking Studies: Anti-HIV Research

The compound’s structure allows it to fit into the active sites of certain proteins, making it useful in molecular docking studies. .

Material Science: Organic Electronic Materials

Due to its electronic properties, this compound could be explored as a component in organic electronic materials. .

Mechanism of Action

Target of Action

It is known that indole derivatives, which this compound is a part of, bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, making them valuable targets for therapeutic interventions .

Mode of Action

Indole derivatives are known to interact with their targets, causing a variety of changes that result in their biological activities . The exact nature of these interactions and the resulting changes would depend on the specific targets and the structure of the compound .

Biochemical Pathways

Indole derivatives are known to affect a variety of biological activities, suggesting that they may impact multiple biochemical pathways . The downstream effects of these pathways would depend on the specific activities affected .

Result of Action

Indole derivatives are known to have a broad spectrum of biological activities, suggesting that this compound may have multiple effects at the molecular and cellular levels .